Cas no 656256-65-4 (1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]-
• CAS No: 656256-65-4
• MF: C₂₀H₃₆N₄O₂S
• MW: 396.590443611145
• CID: 1694783
• Update Time: 2024-09-02

1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]-
• 1,4,8,11-Tetraazacyclotetradecane, 1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C20H36N4O2S/c1-19-7-9-20(10-8-19)27(25,26)24-14-6-13-22(3)16-15-21(2)11-5-12-23(4)17-18-24/h7-10H,5-6,11-18H2,1-4H3
• InChI Key： HXJXBPSYJUHCFT-UHFFFAOYSA-N
• SMILES： N1(C)CCCN(S(C2=CC=C(C)C=C2)(=O)=O)CCN(C)CCCN(C)CC1

Computed Properties

• Exact Mass: 396.25618

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 509.6±60.0 °C(Predicted)
• PSA: 47.1
• pka: 8.51±0.20(Predicted)